Cas no 79361-50-5 (BENZENECARBOTHIOAMIDE, 2-IODO-N,N-DIMETHYL-)

• Product Name: BENZENECARBOTHIOAMIDE, 2-IODO-N,N-DIMETHYL-
• CAS No: 79361-50-5
• MF: C₉H₁₀INS
• MW: 291.151873111725
• CID: 3372606
• PubChem ID: 820080
• Update Time: 2025-04-21

BENZENECARBOTHIOAMIDE, 2-IODO-N,N-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENECARBOTHIOAMIDE, 2-IODO-N,N-DIMETHYL-
• 2-iodo-N,N-dimethylbenzene-1-carbothioamide
• AN-967/25120018
• 2-Iodo-N,N-dimethylbenzothioamide
• 2-iodo-N,N-dimethylbenzenecarbothioamide
• 79361-50-5

• Inchi： 1S/C9H10INS/c1-11(2)9(12)7-5-3-4-6-8(7)10/h3-6H,1-2H3
• InChI Key： WFDNFQLYNVLTIN-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(N(C)C)=S

Computed Properties

• Exact Mass: 290.95787Da
• Monoisotopic Mass: 290.95787Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.3Ų